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Compound of Interest

Compound Name: PDE9-IN-2

Cat. No.: B15577952

For Researchers, Scientists, and Drug Development Professionals

Introduction

PDE9-IN-2, also known as CRD-733, is a potent and selective inhibitor of phosphodiesterase 9
(PDE9). This enzyme plays a crucial role in the degradation of cyclic guanosine
monophosphate (cGMP), a key second messenger in various cellular signaling pathways. By
inhibiting PDE9, PDE9-IN-2 elevates intracellular cGMP levels, which has shown therapeutic
potential in preclinical models, particularly in the context of heart failure. This technical guide
provides a comprehensive overview of the discovery, development, and experimental
evaluation of PDE9-IN-2, with a focus on its application in cardiovascular research.

Core Data Summary

Chemical Properties

Property Value

Compound Name PDE9-IN-2

Synonyms CRD-733, Compound 6
Molecular Formula C15H10CI2N203S
Molecular Weight 369.22 g/mol

CAS Number 917089-10-2
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In Vivo Efficacy in a Heart Failure Model

The primary preclinical evaluation of PDE9-IN-2 was conducted in a transverse aortic
constriction (TAC) mouse model of pressure overload-induced heart failure.[1][2][3][4]

PDE9-IN-2 (CRD-

Parameter Vehicle P-value
733)

Left Ventricular

o _ 46.7 £2.12 56.5 + 2.56 0.009
Ejection Fraction (%)
LV End Diastolic 6.40 £ 1.94 (Sham

21.0+3.09 0.037

Pressure (mmHgQ) levels)
Left Atrial Dilation Significantly increased  Attenuated <0.001
LV Hypertrophy Established Reversed <0.001
Plasma cGMP levels Baseline Increased <0.001

Signaling Pathways and Experimental Workflows
PDE9-cGMP Signaling Pathway

The mechanism of action of PDE9-IN-2 is centered on the potentiation of the cGMP signaling
cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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